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Compound of Interest

Compound Name: Hsd17B13-IN-67

Cat. No.: B15136558 Get Quote

For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of publicly available data on small molecule inhibitors of Hydroxysteroid 17-beta

dehydrogenase 13 (Hsd17B13), a promising therapeutic target for nonalcoholic steatohepatitis

(NASH) and other liver diseases. This analysis focuses on the well-characterized probe BI-

3231 and provides a comparative overview of other preclinical candidates.

Initial literature and data searches did not yield any publicly available experimental data for a

compound specifically designated "Hsd17B13-IN-67". Therefore, a direct comparison with BI-

3231 is not feasible at this time. This guide will instead compare BI-3231 with other publicly

disclosed preclinical Hsd17B13 inhibitors: INI-822 from Inipharm and EP-036332 from Enanta

Pharmaceuticals.

Introduction to Hsd17B13
Hydroxysteroid 17-beta dehydrogenase 13 (Hsd17B13) is a lipid droplet-associated enzyme

primarily expressed in the liver.[1] Genetic studies have shown that loss-of-function variants in

the HSD17B13 gene are associated with a reduced risk of developing chronic liver diseases,

including NASH, alcoholic liver disease, and hepatocellular carcinoma.[2] This protective effect

has positioned Hsd17B13 as a compelling target for therapeutic inhibition. The enzyme is

believed to play a role in hepatic lipid homeostasis, though its precise physiological substrates

and functions are still under active investigation.[3][4]
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Hsd17B13 Signaling Pathway and Mechanism of
Action
Hsd17B13 is involved in the metabolism of steroids, retinoids, and other lipids within

hepatocytes. Its expression is regulated by transcription factors such as SREBP-1c, which are

central to lipid metabolism. By catalyzing the conversion of substrates, Hsd17B13 is thought to

influence the composition of lipid droplets and the production of signaling molecules that may

contribute to liver inflammation and fibrosis. Inhibition of Hsd17B13 is hypothesized to mimic

the protective effects of the genetic loss-of-function variants, thereby reducing lipotoxicity and

mitigating liver damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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